Acidity and catalytic activity of aluminosilicate mesoporous molecular sieves prepared using primary amines
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960000983
Abstract
Mesoporous molecular sieves with enhanced Brønsted acidity and catalytic activity are generated using a primary amine surfactant route; the acidity and catalytic activity of these materials are higher than those of equivalent aluminosilicate MCM-41.
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